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Compound of Interest

Compound Name: Cyclopropyl-1 Methyl-Ketone-d4

Cat. No.: B1477914 Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of chemical reagents are paramount to ensuring laboratory safety and environmental

responsibility. This guide provides detailed procedures for the safe disposal of Cyclopropyl-1-

methyl-ketone-d4, a deuterated analog of Cyclopropyl methyl ketone. Adherence to these

protocols is crucial due to the compound's flammable and irritant nature.

Immediate Safety and Handling Precautions
Before initiating any disposal procedures, it is imperative to recognize the inherent hazards

associated with Cyclopropyl-1-methyl-ketone-d4. Always handle this substance within a

chemical fume hood while wearing appropriate personal protective equipment (PPE), including

chemical-resistant gloves, safety goggles, and a lab coat.[1] The compound is a highly

flammable liquid and vapor and can cause skin and serious eye irritation.[1] Keep the material

away from heat, sparks, open flames, and hot surfaces.[1] All handling equipment should be

properly grounded to prevent static discharge.

Quantitative Data Summary
The following table summarizes key physical and chemical properties for Cyclopropyl-1-methyl-

ketone-d4 and its non-deuterated analog, Cyclopropyl methyl ketone.
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Property Value

Cyclopropyl-2,2,3,3-d4 Methyl Ketone

CAS Number 350818-63-2[1]

Molecular Formula C₅H₄D₄O[1]

Molecular Weight 88.15 g/mol

Appearance Colorless liquid[1]

Boiling Point 114 °C (237 °F)[1]

Melting Point -68 °C (-90 °F)[1]

Flash Point 21 °C (70 °F)[1]

Density 0.849 g/cm³[1]

Cyclopropyl methyl ketone (for reference)

CAS Number 765-43-5[2][3]

Molecular Formula C₅H₈O[2][3]

Molecular Weight 84.12 g/mol [3]

Standard Disposal Procedure
The universally recommended and safest method for the disposal of Cyclopropyl-1-methyl-

ketone-d4 is through a licensed professional waste disposal service.[1] This ensures

compliance with all local, state, and federal regulations.

Step-by-Step Standard Disposal Workflow:

Waste Collection:

Collect waste Cyclopropyl-1-methyl-ketone-d4 in a designated, chemically compatible, and

properly labeled waste container.

The container must be sealed tightly to prevent the escape of vapors.
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Labeling:

Clearly label the waste container with "Hazardous Waste," the full chemical name

("Cyclopropyl-1-methyl-ketone-d4"), and the associated hazards (e.g., "Flammable Liquid,"

"Irritant").

Storage:

Store the sealed waste container in a cool, dry, and well-ventilated area designated for

hazardous waste storage.

Ensure the storage area is away from sources of ignition and incompatible materials such

as strong oxidizing agents, strong reducing agents, and strong bases.[3][4]

Professional Disposal:

Contact your institution's Environmental Health and Safety (EHS) department or a licensed

hazardous waste disposal company to arrange for pickup and disposal.[1][2][4][5]
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Start: Have
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Label container with
'Hazardous Waste',

chemical name, and hazards.
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dry, well-ventilated area

away from ignition sources.

Contact institution's EHS
or a licensed waste

disposal service.

End: Professional
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Standard Disposal Workflow for Cyclopropyl-1-methyl-ketone-d4.

In-Lab Treatment Protocol (for Experienced
Personnel Only)
For small quantities, experienced laboratory personnel may consider in-lab treatment to convert

the ketone into a less hazardous substance before collection as aqueous hazardous waste.

This procedure should be performed with extreme caution under a chemical fume hood and
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with all appropriate PPE. Always test this procedure on a very small scale (e.g., 1-2 mL) before

treating larger quantities.

Principle: Oxidation of the ketone using a solution of sodium hypochlorite (bleach) under basic

conditions.

Materials:

Waste Cyclopropyl-1-methyl-ketone-d4

Sodium hypochlorite solution (household bleach, ~5-6%)

1 M Sodium hydroxide solution

Water

Ice bath

Large beaker

Stir plate and stir bar

pH paper or pH meter

Potassium iodide-starch paper

Sodium bisulfite solution (for quenching)

Dilute hydrochloric acid (for neutralization)

Experimental Protocol:

Preparation: Place the large beaker on a stir plate within a chemical fume hood and add a

stir bar. Cool the beaker in an ice bath.

Dilution and Basification: For every 1 volume of waste, add 5 volumes of water to the beaker.

While stirring, slowly add 1 M sodium hydroxide solution until the pH is between 10 and 12.
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Oxidation: Slowly and dropwise, add the sodium hypochlorite solution to the stirring, cooled

mixture. A general guideline is to use approximately 10-15 mL of bleach for every 1 mL of

ketone.[3]

Reaction and Monitoring: Monitor the temperature of the reaction mixture closely. If the

temperature rises significantly, slow down or stop the addition of the hypochlorite solution.

After the addition is complete, allow the mixture to stir at room temperature for at least 2

hours.

Quenching Excess Oxidant: Test for the presence of excess hypochlorite using potassium

iodide-starch paper (a blue-black color indicates excess oxidant). If present, quench by

adding a small amount of sodium bisulfite solution dropwise until the test paper no longer

turns blue-black.[3]

Final Disposal: Neutralize the resulting solution to a pH between 6 and 8 by slowly adding a

suitable acid (e.g., dilute hydrochloric acid). This final aqueous solution should be collected

as hazardous aqueous waste and disposed of through your institution's EHS office.[3]
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Start: Small quantity of
Cyclopropyl-1-methyl-ketone-d4

waste for in-lab treatment.

Prepare reaction in ice bath
within a fume hood.

Dilute waste with water
and adjust pH to 10-12

with NaOH.

Slowly add sodium
hypochlorite solution while
monitoring temperature.

Stir for 2 hours
at room temperature.

Test for and quench
excess oxidant with

sodium bisulfite.

Neutralize solution to
pH 6-8 with dilute acid.

Collect as aqueous
hazardous waste.

End: Dispose through
institution's EHS.
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In-Lab Treatment Workflow for Cyclopropyl-1-methyl-ketone-d4.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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